Cas no 221641-62-9 (Benzonitrile,4-(1,3-butadiyn-1-yl)-)

• Product Name: Benzonitrile,4-(1,3-butadiyn-1-yl)-
• CAS No: 221641-62-9
• MF: C₁₁H₅N
• MW: 151.164102315903
• CID: 244283
• Update Time: 2024-01-26

Benzonitrile,4-(1,3-butadiyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(1,3-butadiyn-1-yl)-
• 1-(4-Cyanophenyl)-1,3-butadiyne
• Benzonitrile,4-(1,3-butadiynyl)- (9CI)
• Benzonitrile, 4-(1,3-butadiynyl)- (9CI)
• Benzonitrile, 4-(1,3-butadiyn-1-yl)-

• Inchi： 1S/C11H5N/c1-2-3-4-10-5-7-11(9-12)8-6-10/h1,5-8H
• InChI Key： TUHJNNIVBQWGLS-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C#CC#C)C=C1

Computed Properties

• Exact Mass: 151.04225
• Monoisotopic Mass: 151.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• PSA: 23.79